Cas no 5310-03-2 (Hexanethioamide, N,N-dimethyl-)

• Product name: Hexanethioamide, N,N-dimethyl-
• CAS No: 5310-03-2
• MF: C₈H₁₇NS
• MW: 159.292280912399
• CID: 937940
• PubChem ID: 14382352

Hexanethioamide, N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Hexanethioamide, N,N-dimethyl-
• SCHEMBL11851330
• DTXSID10559615
• N,N-DIMETHYLHEXANETHIOAMIDE
• 5310-03-2

• Inchi： InChI=1S/C8H17NS/c1-4-5-6-7-8(10)9(2)3/h4-7H2,1-3H3
• InChI Key： ULXRLYDARMWIKQ-UHFFFAOYSA-N
• SMILES： CCCCCC(=S)N(C)C

Computed Properties

• Exact Mass: 159.10817072g/mol
• Monoisotopic Mass: 159.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.3Ų